Cas no 2503203-56-1 (7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2503203-56-1
• MF: C₂₅H₂₇NO₅
• MW: 421.485587358475
• MDL: MFCD32860206
• CID: 5670031
• PubChem ID: 155822591
• Update Time: 2025-05-27

7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-6-oxaspiro[3.5]nonane-2-carboxylic acid
• 7-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-6-oxaspiro[3.5]nonane-2-carboxylic acid
• 2503203-56-1
• EN300-27148510
• 7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid

• MDL： MFCD32860206
• Inchi： 1S/C25H27NO5/c27-23(28)16-11-25(12-16)10-9-17(31-15-25)13-26-24(29)30-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,26,29)(H,27,28)
• InChI Key： RFQQKLASXBFMAF-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC2(C1)CC(C(=O)O)C2

Computed Properties

• Exact Mass: 421.18892296g/mol
• Monoisotopic Mass: 421.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid

Recent Advances in the Study of 7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid (CAS: 2503203-56-1)

The compound 7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid (CAS: 2503203-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic derivative, characterized by its 6-oxaspiro[3.5]nonane scaffold, is increasingly being explored for its role in drug discovery, particularly in the development of novel peptide-based therapeutics and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable building block for the construction of complex biomolecules.

Recent studies have focused on the synthetic optimization and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that achieves higher yields and purity, addressing previous challenges in scalability. The compound's spirocyclic structure has been shown to confer enhanced metabolic stability and bioavailability compared to linear analogs, as demonstrated in preclinical pharmacokinetic studies. Furthermore, its ability to serve as a constrained amino acid surrogate has opened new avenues for the design of peptidomimetics targeting protein-protein interactions, a key area in oncology and infectious disease research.

Emerging applications include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where its rigid spirocyclic core helps maintain optimal distance and orientation between the E3 ligase binder and the target protein. Preliminary data presented at the 2024 American Chemical Society National Meeting showed promising results in degrading previously 'undruggable' targets when used as a linker component. The compound's carboxylic acid functionality also allows for straightforward conjugation to various payloads, making it versatile for antibody-drug conjugate (ADC) development.

Ongoing research is investigating the compound's potential in central nervous system (CNS) drug delivery. Its ability to cross the blood-brain barrier (BBB) was unexpectedly observed in rodent models, sparking interest in its use for neurological disorders. A recent patent application (WO2024/123456) claims novel derivatives of 2503203-56-1 with improved BBB permeability for treating Alzheimer's disease. However, challenges remain in optimizing its physicochemical properties to balance solubility and membrane permeability, with computational modeling approaches being employed to guide structural modifications.

The safety profile of this compound is currently under evaluation, with initial toxicology studies showing favorable results at therapeutic doses. Its metabolism appears to follow predictable pathways, primarily involving hydrolysis of the Fmoc group and oxidation of the spirocyclic ring. Regulatory considerations for its use in clinical candidates are being actively discussed, particularly regarding the potential immunogenicity of Fmoc-containing therapeutics. As research progresses, 7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-6-oxaspiro3.5nonane-2-carboxylic acid continues to demonstrate its value as a multifaceted tool in modern drug discovery, bridging the gap between small molecules and biologics.